Cas no 15180-69-5 (1,3-dioxan-5-yl acetate)

1,3-dioxan-5-yl acetate structure
1,3-dioxan-5-yl acetate structure
Product Name:1,3-dioxan-5-yl acetate
CAS No:15180-69-5
MF:C6H10O4
MW:146.141202449799
CID:1325165
PubChem ID:21248730
Update Time:2025-04-20

1,3-dioxan-5-yl acetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxan-5-yl acetate
    • 1,3-dioxan-5-ol, acetate
    • LogP
    • 15180-69-5
    • PFNWMPVTQSNDEK-UHFFFAOYSA-N
    • SCHEMBL10397589
    • DTXSID401318870
    • Inchi: 1S/C6H10O4/c1-5(7)10-6-2-8-4-9-3-6/h6H,2-4H2,1H3
    • InChI Key: PFNWMPVTQSNDEK-UHFFFAOYSA-N
    • SMILES: O1COCC(C1)OC(C)=O

Computed Properties

  • Exact Mass: 146.0579
  • Monoisotopic Mass: 146.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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